Cas no 2138069-74-4 (8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol)

8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol structure
2138069-74-4 structure
Product name:8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
CAS No:2138069-74-4
MF:C13H18O
MW:190.281424045563
CID:6101956
PubChem ID:165497249

8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol Chemical and Physical Properties

Names and Identifiers

    • 8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
    • 2138069-74-4
    • EN300-1156455
    • 8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
    • Inchi: 1S/C13H18O/c1-2-5-13(14)10-8-12(9-11-13)6-3-4-7-12/h1,8,10,14H,3-7,9,11H2
    • InChI Key: GRFJVQZPIAWXAJ-UHFFFAOYSA-N
    • SMILES: OC1(CC#C)C=CC2(CC1)CCCC2

Computed Properties

  • Exact Mass: 190.135765193g/mol
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų
  • XLogP3: 3.1

8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1156455-0.05g
8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
2138069-74-4
0.05g
$1020.0 2023-06-09
Enamine
EN300-1156455-10.0g
8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
2138069-74-4
10g
$5221.0 2023-06-09
Enamine
EN300-1156455-1.0g
8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
2138069-74-4
1g
$1214.0 2023-06-09
Enamine
EN300-1156455-0.1g
8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
2138069-74-4
0.1g
$1068.0 2023-06-09
Enamine
EN300-1156455-0.25g
8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
2138069-74-4
0.25g
$1117.0 2023-06-09
Enamine
EN300-1156455-5.0g
8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
2138069-74-4
5g
$3520.0 2023-06-09
Enamine
EN300-1156455-0.5g
8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
2138069-74-4
0.5g
$1165.0 2023-06-09
Enamine
EN300-1156455-2.5g
8-(prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol
2138069-74-4
2.5g
$2379.0 2023-06-09

Additional information on 8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol

Introduction to 8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol (CAS No. 2138069-74-4)

8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol, with the CAS number 2138069-74-4, is a unique spirocyclic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its distinctive spirocyclic structure, which includes a propargyl group attached to a spiro[4.5]decene framework. The presence of the propargyl group imparts unique chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol consists of a six-membered ring fused to a five-membered ring, forming a spiro junction. The propargyl group (C3H3) is attached to the spiro carbon atom, which is also part of the six-membered ring. This structural feature provides the compound with multiple reactive sites, facilitating its use in various synthetic transformations and biological assays.

In recent years, spirocyclic compounds have been extensively studied due to their potential therapeutic applications. The unique three-dimensional structure of these compounds often confers improved pharmacokinetic properties, such as enhanced solubility, stability, and bioavailability. 8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol is no exception, and its spirocyclic framework has been shown to exhibit promising biological activities.

One of the key areas of research involving 8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol is its potential as an anticancer agent. Studies have demonstrated that this compound can selectively inhibit the growth of various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action is thought to involve the disruption of cellular processes such as DNA replication and protein synthesis, leading to apoptosis (programmed cell death). This makes 8-(Prop-2-yn-1-yl)spiro[4.5]dec-6-en-8-ol a promising lead compound for the development of novel anticancer drugs.

Beyond its anticancer properties, 8-(Prop-2-yinl)spiro[4.5]decenol has also shown potential in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory and antioxidant activities. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. Preliminary studies suggest that this compound could be beneficial in treating conditions such as arthritis and neurodegenerative diseases.

The synthetic accessibility of 8-(Prop-yinl)spiro[4.5]decenol is another factor that contributes to its appeal in drug discovery. The propargyl group can be readily functionalized using various synthetic methods, allowing for the generation of a diverse library of analogs with tailored biological activities. This flexibility in chemical modification enables researchers to optimize the compound's pharmacological profile for specific therapeutic targets.

In addition to its potential therapeutic applications, 8-(Prop-yinl)spiro[4.5]decenol has also been explored as a building block in supramolecular chemistry and materials science. Its unique structural features make it suitable for the construction of complex molecular architectures and functional materials with applications in areas such as catalysis, sensing, and drug delivery.

The ongoing research on 8-(Prop-yinl)spiro[4.5]decenol highlights its multifaceted potential in both fundamental science and applied research. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the field of chemistry and medicinal chemistry.

In conclusion, 8-(Prop-yinl)spiro[4.5]decenol (CAS No. 2138069)-74 is a versatile spirocyclic compound with a wide range of potential applications in drug discovery, materials science, and supramolecular chemistry. Its unique structural features and biological activities make it an exciting target for further investigation and development.

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